Cas no 1780463-76-4 (tert-butyl (1-fluoro-3-hydroxypropan-2-yl)carbamate)

• Product Name: tert-butyl (1-fluoro-3-hydroxypropan-2-yl)carbamate
• CAS No: 1780463-76-4
• MF: C₈H₁₆FNO₃
• MW: 193.21594619751
• CID: 5897233
• PubChem ID: 84719969
• Update Time: 2025-10-31

tert-butyl (1-fluoro-3-hydroxypropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1-fluoro-3-hydroxypropan-2-yl)carbamate
• Carbamic acid, N-[2-fluoro-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester
• EN300-7095324
• (R)-2-(Boc-amino)-3-fluoro-1-propanol
• 2378640-83-4
• SY352527
• tert-butyl N-(1-fluoro-3-hydroxypropan-2-yl)carbamate
• 1780463-76-4

• Inchi： 1S/C8H16FNO3/c1-8(2,3)13-7(12)10-6(4-9)5-11/h6,11H,4-5H2,1-3H3,(H,10,12)
• InChI Key： XDXNIQQWVIJYEP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(CO)CF

Computed Properties

• Exact Mass: 193.11142153g/mol
• Monoisotopic Mass: 193.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 306.1±32.0 °C(Predicted)
• pka: 11.28±0.46(Predicted)

Additional information on tert-butyl (1-fluoro-3-hydroxypropan-2-yl)carbamate

tert-butyl (1-fluoro-3-hydroxypropan-2-yl)carbamate (CAS No. 1780463-76-4): A Comprehensive Overview

tert-butyl (1-fluoro-3-hydroxypropan-2-yl)carbamate (CAS No. 1780463-76-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBHFPC, is characterized by its unique structural features, including a tert-butyl group, a fluoro-substituted hydroxypropan-2-yl moiety, and a carbamate functional group. These features contribute to its stability and reactivity, making it an important intermediate in the synthesis of various bioactive molecules.

The tert-butyl group in TBHFPC provides enhanced stability and reduced reactivity, which are crucial for protecting the amine functionality during synthetic transformations. The presence of the fluoro substituent introduces additional chemical and biological properties, such as altered lipophilicity and enhanced metabolic stability. The hydroxypropan-2-yl moiety adds further complexity to the molecule, offering multiple points of functionalization for derivatization and conjugation.

Recent research has highlighted the potential of TBHFPC in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of TBHFPC exhibit potent anti-inflammatory and analgesic activities. The fluoro-substituted hydroxypropan-2-yl group was found to enhance the binding affinity of these derivatives to specific receptors, thereby improving their therapeutic efficacy.

In another study, researchers at the University of California, San Francisco, explored the use of TBHFPC as a prodrug precursor for targeted drug delivery systems. The tert-butyl carbamate group was selectively cleaved under physiological conditions, releasing the active drug moiety at the desired site of action. This approach not only improved the pharmacokinetic properties of the drug but also minimized systemic side effects.

The synthesis of TBHFPC typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and carbamate formation from primary amines. Recent advancements in green chemistry have led to more sustainable and environmentally friendly methods for synthesizing TBHFPC, reducing waste and energy consumption.

In addition to its applications in medicinal chemistry, TBHFPC has also shown promise in other areas of chemical research. For example, it has been used as a building block in the synthesis of complex natural products and as a ligand in coordination chemistry. The ability to fine-tune its properties through chemical modifications makes it a valuable tool for exploring new chemical space and developing innovative materials.

The safety profile of TBHFPC is an important consideration for its use in pharmaceutical research. Extensive toxicological studies have been conducted to evaluate its potential risks and benefits. These studies have shown that TBHFPC exhibits low toxicity at therapeutic concentrations and does not pose significant safety concerns when used under controlled conditions.

Overall, tert-butyl (1-fluoro-3-hydroxypropan-2-yl)carbamate (CAS No. 1780463-76-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and beyond. Its unique structural features and versatile reactivity make it an essential component in the development of novel therapeutic agents and advanced materials. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.